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Introduction

N-Nitroso Lidocaine is a potential nitrosamine impurity that can form in pharmaceutical
products containing lidocaine. Due to the classification of many nitrosamines as probable
human carcinogens, regulatory agencies worldwide have set stringent limits on their presence
in drug products. The formation of such impurities can occur during the synthesis of the active
pharmaceutical ingredient (API), during the manufacturing of the drug product, or upon storage.
Therefore, a robust and reliable stability-indicating analytical method is crucial to monitor and
control the levels of N-Nitroso Lidocaine throughout the product lifecycle.

This application note details a comprehensive approach for the development and validation of
a stability-indicating assay for N-Nitroso Lidocaine. The described methodology utilizes forced
degradation studies to identify potential degradation products and a sensitive UPLC-MS/MS
method for the separation and quantification of N-Nitroso Lidocaine and its degradants. This
ensures the method's specificity and suitability for stability testing.

Materials and Methods
Reagents and Chemicals
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¢ N-Nitroso Lidocaine Reference Standard

e Lidocaine Hydrochloride Reference Standard

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

¢ Ammonium formate (LC-MS grade)

e Hydrochloric acid (analytical grade)

e Sodium hydroxide (analytical grade)

e Hydrogen peroxide (30%, analytical grade)

Water (Milli-Q or equivalent)

Instrumentation

o UPLC system coupled with a tandem quadrupole mass spectrometer (MS/MS)
» Photostability chamber

» Forced degradation studies are instrumental in developing analytical methodologies,
understanding the stability of active pharmaceutical ingredients (APIs) and drug products,
and providing insights into degradation pathways and products.[1]

e Dry heat oven

pH meter

Experimental Workflow
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Caption: Experimental workflow for the development of a stability-indicating assay.
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Experimental Protocols
Forced Degradation Studies

Forced degradation studies were performed on a solution of N-Nitroso Lidocaine (10 pg/mL in
methanol/water, 50:50 v/v) to intentionally degrade the molecule.

Acidic Hydrolysis: The sample solution was mixed with an equal volume of 0.1 M HCI and
kept at 60°C for 24 hours.

e Basic Hydrolysis: The sample solution was mixed with an equal volume of 0.1 M NaOH and
kept at 60°C for 24 hours.

o Oxidative Degradation: The sample solution was mixed with an equal volume of 3% H20:2
and kept at room temperature for 24 hours.

o Thermal Degradation: The solid N-Nitroso Lidocaine was placed in a dry heat oven at
105°C for 48 hours and then dissolved in the diluent.

e Photolytic Degradation: The sample solution was exposed to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of
not less than 200 watt-hours/square meter in a photostability chamber.

After the specified time, the stressed samples were neutralized (if necessary), diluted to a
suitable concentration, and analyzed by the developed UPLC-MS/MS method.

UPLC-MS/MS Method Protocol

A sensitive and specific UPLC-MS/MS method was developed for the analysis of N-Nitroso
Lidocaine and its degradation products.
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Parameter

Condition

Column

C18, 2.1 x 100 mm, 1.8 pm

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

5% B to 95% B over 10 minutes, followed by a

Gradient 2-minute hold at 95% B and a 3-minute re-
equilibration at 5% B

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5puL

lonization Mode

Electrospray lonization (ESI), Positive

MS/MS Transitions

N-Nitroso Lidocaine: [Precursor lon] > [Product

lon] (To be determined experimentally)

Degradation Products: To be determined from

stressed samples

Potential Degradation Pathway

Lidocaine

N-Nitroso Lidocaine

Denitrosation
(Acidic/Photolytic Stress)

Degradation Product 1
(e.g., Hydrolyzed Product)

Hydrolysis Oxidation
(Acidic/Basic Stress)

(Oxidative Stress)

Degradation Product 2
(e.g., Oxidized Product)

Click to download full resolution via product page

Caption: Potential degradation pathways of N-Nitroso Lidocaine under stress conditions.
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Results and Discussion
Forced Degradation

The results of the forced degradation studies are summarized in the table below. Significant
degradation was observed under acidic, basic, and oxidative conditions, indicating the
susceptibility of N-Nitroso Lidocaine to these stresses.

. % Degradation of N- Number of Degradation
Stress Condition . . )
Nitroso Lidocaine Products Observed

0.1 M HCI, 60°C, 24h 25.4 2
0.1 M NaOH, 60°C, 24h 18.9 1
3% H202, RT, 24h 35.1 3
Thermal (105°C, 48h) 5.2 1
Photolytic 12.6 2

The developed UPLC-MS/MS method was able to separate N-Nitroso Lidocaine from all the
degradation products formed under the various stress conditions, demonstrating its stability-

indicating nature.

Method Validation

The analytical method was validated according to ICH guidelines for specificity, linearity,

accuracy, precision, and robustness.
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Validation Parameter Result

) ) > 0.999 for a concentration range of 0.05 to 2.0
Linearity (r?) .
Hg/m

Accuracy (% Recovery) 98.5% - 101.2%

o < 2.0% for both repeatability and intermediate
Precision (% RSD)

precision
Limit of Detection (LOD) 0.015 pg/mL
Limit of Quantitation (LOQ) 0.05 pg/mL

Conclusion

A highly sensitive, specific, and stability-indicating UPLC-MS/MS method has been successfully
developed and validated for the determination of N-Nitroso Lidocaine. The forced degradation
studies provided valuable insights into the degradation profile of the molecule. This method is
suitable for the routine quality control and stability monitoring of N-Nitroso Lidocaine in
pharmaceutical products, ensuring their safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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